2-Methyl-5-nitrobenzonitrile
2-Methyl-5-nitrobenzonitrile
2-Methyl-5-nitrobenzonitrile is an aralkyl nitrile. It is formed by nitration of o-toluonitrile with NO2+BF4-. Crystal structure of 2-methyl-5-nitrobenzonitrile is stabilized by van der Waals interactions.
Brand Name:
Vulcanchem
CAS No.:
939-83-3
VCID:
VC21321024
InChI:
InChI=1S/C8H6N2O2/c1-6-2-3-8(10(11)12)4-7(6)5-9/h2-4H,1H3
SMILES:
CC1=C(C=C(C=C1)[N+](=O)[O-])C#N
Molecular Formula:
C8H6N2O2
Molecular Weight:
162.15 g/mol
2-Methyl-5-nitrobenzonitrile
CAS No.: 939-83-3
Cat. No.: VC21321024
Molecular Formula: C8H6N2O2
Molecular Weight: 162.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Methyl-5-nitrobenzonitrile is an aralkyl nitrile. It is formed by nitration of o-toluonitrile with NO2+BF4-. Crystal structure of 2-methyl-5-nitrobenzonitrile is stabilized by van der Waals interactions. |
|---|---|
| CAS No. | 939-83-3 |
| Molecular Formula | C8H6N2O2 |
| Molecular Weight | 162.15 g/mol |
| IUPAC Name | 2-methyl-5-nitrobenzonitrile |
| Standard InChI | InChI=1S/C8H6N2O2/c1-6-2-3-8(10(11)12)4-7(6)5-9/h2-4H,1H3 |
| Standard InChI Key | XOSDYLFXPMFRGF-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)[N+](=O)[O-])C#N |
| Canonical SMILES | CC1=C(C=C(C=C1)[N+](=O)[O-])C#N |
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